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Compound of Interest

Compound Name: Lissamine Green

Cat. No.: B076095

Audience: Researchers, scientists, and drug development professionals.
Introduction

Lissamine Green B (also known as Acid Green 50 or C.I. 44090) is an aniline dye used
extensively in biomedical research and clinical settings.[1][2] Its primary application is as a vital
stain to assess ocular surface integrity, particularly in the diagnosis and management of dry
eye disease.[3][4] Lissamine Green selectively stains membrane-damaged or devitalized cells
of the cornea and conjunctiva, providing a clear indication of epithelial damage.[4][5] It is also
utilized in histology, cytology, and studies of the blood-brain barrier.[5][6][7] Unlike Rose
Bengal, another common ocular stain, Lissamine Green is often associated with less patient
discomfort.[3] An optimal concentration of 1% is typically required for effective vital staining.[8]
[9] This document provides a detailed protocol for the safe and accurate preparation of a 1%
Lissamine Green solution for research and clinical applications.

Quantitative Data Summary

The following table summarizes the key quantitative and chemical properties of Lissamine
Green B powder.
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Parameter Value Reference
Acid Green 50; Wool Green S;

Synonyms [1][2]
C.l. 44090

CAS Number 3087-16-9 [1][71110]

Molecular Formula C27H25N2Na0O7S:2 [5][6][10]

Molecular Weight 576.62 g/mol [516]1[71[10]
Dark red to almost black

Appearance [21[7]
powder
Sterile Saline Solution or

Solvent o [6][10]
Deionized Water

Final Concentration 1% (wiv) [819]
Room temperature, protected

Storage (Powder) from light in a dry, well- [1][2][10]

ventilated area

Storage (Solution)

2-8°C, protected from light

[1]

Experimental Protocol

1.

Materials and Equipment

Lissamine Green B powder (Dye content > 60%)

Solvent: Sterile 0.9% saline solution or sterile deionized water

Calibrated analytical balance

Weighing paper or boat

Spatula

Appropriate size volumetric flask (e.g., 10 mL or 50 mL) with stopper
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e Magnetic stirrer and stir bar (optional) or vortex mixer

 Sterile syringe filter (0.22 pm pore size)

 Sterile syringe

o Sterile storage bottle (amber glass or opaque plastic)

o Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat
2. Safety Precautions

o Lissamine Green B powder can cause serious eye irritation and may irritate the skin and
respiratory system.[1][2][11][12]

o Always handle the powder in a well-ventilated area or under a chemical fume hood to avoid
dust formation.[1][11]

o Wear appropriate PPE, including safety goggles, nitrile gloves, and a lab coat, at all times.[1]

[2]

 In case of eye contact, rinse cautiously with water for several minutes.[1][2] If on skin, wash
thoroughly with water.[2] Seek medical attention if irritation persists.

w

. Step-by-Step Solution Preparation

This protocol describes the preparation of 10 mL of a 1% (w/v) Lissamine Green solution.
Adjust volumes as needed.

Step 1: Calculation A 1% weight/volume (w/v) solution requires 1 gram of solute per 100 mL of
solvent.

e To prepare 10 mL of a 1% solution: (1g/100 mL)*10mL=0.1g
o Therefore, you will need to weigh out 0.1 g (100 mg) of Lissamine Green B powder.

Step 2: Weighing
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» Place a clean, dry weighing boat on the analytical balance and tare the scale to zero.
o Carefully weigh out exactly 0.1 g of Lissamine Green B powder using a spatula.
Step 3: Dissolving

o Transfer the weighed powder into a 10 mL volumetric flask.

e Add approximately 7-8 mL of the chosen solvent (sterile saline or deionized water) to the
flask.

o Stopper the flask and mix thoroughly by inverting the flask, vortexing, or using a magnetic
stirrer until all the powder is completely dissolved. The solution will have a deep green color.

Step 4: Final Volume Adjustment

e Once the powder is fully dissolved, carefully add more solvent to the volumetric flask until the
bottom of the meniscus reaches the 10 mL calibration mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.

Step 5: Sterilization (Critical for Biological Applications)

For applications involving live cells or clinical use, sterile filtration is mandatory.

Draw the prepared 1% Lissamine Green solution into a sterile syringe.

Attach a sterile 0.22 pum syringe filter to the tip of the syringe.

Dispense the solution through the filter into a sterile, light-protected storage bottle.

Step 6: Storage and Labeling

o Label the storage bottle clearly with the contents ("1% Lissamine Green Solution"),
preparation date, and your initials.

o Store the prepared solution in a refrigerator at 2-8°C, protected from light to maintain
stability.[1]
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Caption: Workflow for preparing a sterile 1% Lissamine Green solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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